Cas no 2138510-28-6 (1-[5-(2-Aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-yl]-2-cyclopropylethan-1-one)

• Product Name: 1-[5-(2-Aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-yl]-2-cyclopropylethan-1-one
• CAS No: 2138510-28-6
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 6264119
• PubChem ID: 165746730
• Update Time: 2025-07-22

1-[5-(2-Aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-yl]-2-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-yl]-2-cyclopropylethan-1-one
• EN300-842234
• 2138510-28-6
• 1-[5-(2-Aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-yl]-2-cyclopropylethan-1-one

• Inchi： 1S/C17H24N2O/c1-17(2,18)14-6-3-7-15-13(14)5-4-10-19(15)16(20)11-12-8-9-12/h3,6-7,12H,4-5,8-11,18H2,1-2H3
• InChI Key： ZZLNMKCIIQQIGV-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N1C2C=CC=C(C(C)(C)N)C=2CCC1

Computed Properties

• Exact Mass: 272.188863393g/mol
• Monoisotopic Mass: 272.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-[5-(2-Aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-yl]-2-cyclopropylethan-1-one

1-[5-(2-Aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-yl]-2-cyclopropylethan-1-one

The compound 1-[5-(2-Aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-yl]-2-cyclopropylethan-1-one (CAS No. 2138510-28-6) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule consists of a tetrahydroquinoline backbone substituted with a cyclopropane ring and an amino group, making it a versatile candidate for various chemical modifications and biological assays.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry. These compounds are known for their ability to modulate enzyme activity and cellular signaling pathways. The presence of the cyclopropane ring in this compound adds an extra layer of complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability. Furthermore, the amino group at the 5-position of the tetrahydroquinoline ring introduces additional functional diversity, enabling interactions with various biomolecules.

One of the most intriguing aspects of this compound is its potential as a building block for drug discovery. Researchers have explored its role in designing small-molecule inhibitors for protein kinases, which are critical targets in cancer therapy. The cyclopropane moiety has been shown to enhance the binding affinity of such inhibitors by introducing steric hindrance and electronic effects that stabilize interactions with target enzymes.

In addition to its pharmacological applications, this compound has also been investigated for its role in organic synthesis. Its complex structure serves as a valuable intermediate in the construction of larger molecules with intricate architectures. The tetrahydroquinoline framework, combined with the cyclopropane ring and amino group, provides a platform for exploring novel synthetic pathways and reaction mechanisms.

The synthesis of 1-[5-(2-Aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-yl]-2-cyclopropylethan-1-one involves a multi-step process that showcases advanced techniques in organic chemistry. Key steps include the formation of the tetrahydroquinoline ring through cyclization reactions and the subsequent installation of functional groups via nucleophilic substitutions or coupling reactions. The use of catalytic methods has significantly improved the efficiency and selectivity of these reactions.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses have provided detailed insights into its molecular structure and purity. The cyclopropane ring, in particular, exhibits distinctive chemical shifts in NMR spectra due to its strained geometry and electronic environment.

Looking ahead, the continued exploration of this compound's properties is expected to yield further breakthroughs in both academic research and industrial applications. Its unique combination of structural features makes it a valuable asset in the development of innovative therapeutic agents and advanced materials.